2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]-N-(3-fluorophenyl)acetamide
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Description
2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H20FN5O4 and its molecular weight is 413.409. The purity is usually 95%.
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Scientific Research Applications
Radioligand Development for PET Imaging
Compounds within the family of pyrazolopyrimidines and related structures have been synthesized for imaging purposes, particularly as radioligands for positron emission tomography (PET). For example, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides was reported as selective ligands for the translocator protein (18 kDa), a protein associated with neuroinflammation, with compounds such as DPA-714 being designed for in vivo imaging using PET through fluorine-18 labeling (Dollé et al., 2008).
Novel Ligands for Neuroinflammation Imaging
Further exploration of pyrazolo[1,5-a]pyrimidines led to the development of fluoroalkyl- and fluoroalkynyl- analogues with high affinity for the translocator protein (18 kDa), demonstrating potential as PET radiotracers for neuroinflammation imaging (Damont et al., 2015).
Anticancer and Antiinflammatory Activities
A diverse range of heterocyclic compounds, including pyrimidines and oxadiazoles, have been synthesized and evaluated for their anticancer and anti-inflammatory activities. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were tested against 60 cancer cell lines, showing appreciable cancer cell growth inhibition (Al-Sanea et al., 2020).
Antimicrobial and Antifungal Applications
Compounds with pyrimidine and oxadiazole structures have also been investigated for their antimicrobial and antifungal properties, indicating their potential application in developing new therapeutic agents (Hossan et al., 2012).
Molecular Docking and DFT Studies
Research also includes molecular docking and density functional theory (DFT) studies of novel pyrazolo[5,1-c][1,2,4]triazine-3-carboxamide derivatives, demonstrating their potential as antimicrobial agents and their interactions with various proteins, offering insights into their mechanism of action (Fahim et al., 2021).
Properties
IUPAC Name |
2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]-N-(3-fluorophenyl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H20FN5O4/c1-2-16-23-18(24-30-16)17-14-8-3-4-9-25(14)20(29)26(19(17)28)11-15(27)22-13-7-5-6-12(21)10-13/h5-7,10H,2-4,8-9,11H2,1H3,(H,22,27) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPOUCHNDNDZPCU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NC4=CC(=CC=C4)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN5O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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